Cas no 1314935-29-9 (4-Chloro-3-ethylthiophenol)

• Product Name: 4-Chloro-3-ethylthiophenol
• CAS No: 1314935-29-9
• MF: C₈H₉ClS
• MW: 172.675060033798
• MDL: MFCD11111076
• CID: 5197993
• Update Time: 2026-03-06

4-Chloro-3-ethylthiophenol Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-ETHYLTHIOPHENOL
• 4-chloro-3-ethylbenzenethiol
• 4-chloro-3-ethylbenzene-1-thiol
• 4-Chloro-3-ethylthiophenol

• MDL： MFCD11111076
• Inchi： 1S/C8H9ClS/c1-2-6-5-7(10)3-4-8(6)9/h3-5,10H,2H2,1H3
• InChI Key： GXNNBUOGKJZJIX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• XLogP3: 3.5
• Topological Polar Surface Area: 1